Toluenesulfinic acid

• Molecular Formula: C7H8O2S
• Molecular Weight: 156.20 g/mol
• IUPAC Name: 2-methylbenzenesulfinic acid
• InChI: InChI=1S/C7H8O2S/c1-6-4-2-3-5-7(6)10(8)9/h2-5H,1H3,(H,8,9)
• InChI Key: VLUWLNIMIAFOSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S(=O)O

Description

Toluenesulfinic acid is a useful research compound. Its molecular formula is C7H8O2S and its molecular weight is 156.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Toluenesulfinic acid sodium salt (150 g, 0.84 mol), H2O (500 mL), and t-butylmethyl ether (TBME) (250 mL) were vigorously stirred, and concd HCl (75 mL) was added dropwise. The resulting two phases were separated and the aqueous phase was extracted with TBME (100 mL). The TBME phases were dried (Na2SO4) and concentrated to near dryness and the white solid was combined with hexane (350 mL) and filtered and dried in vacuo to afford 96 g of toluenesulfinic acid.